4-[Bis(2-chloroethyl)amino]phenyl thiocyanate

• CAS No.: 6952-14-3
• Molecular Formula: C11H12Cl2N2S
• Molecular Weight: 275.2 g/mol
• IUPAC Name: [4-[bis(2-chloroethyl)amino]phenyl] thiocyanate
• InChI: InChI=1S/C11H12Cl2N2S/c12-5-7-15(8-6-13)10-1-3-11(4-2-10)16-9-14/h1-4H,5-8H2
• InChI Key: XTOTUADJOUZGGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N(CCCl)CCCl)SC#N

Description

It is known for its applications in various scientific research fields, particularly in chemistry and biology .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of NSC 63023 typically involves the reaction of p-[bis(2-chloroethyl)amino]phenol with thiocyanic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The specific reaction conditions, such as temperature, solvent, and reaction time, are optimized to achieve high yield and purity .

Industrial Production Methods

Industrial production of NSC 63023 follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure consistent quality and quantity. The reaction conditions are carefully monitored and controlled to maintain the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

NSC 63023 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert NSC 63023 into its reduced forms.

Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

NSC 63023 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is utilized in biological studies to investigate its effects on different biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in cancer treatment.

Industry: NSC 63023 is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of NSC 63023 involves its interaction with specific molecular targets and pathways. The compound is known to interfere with cellular processes by binding to certain proteins or enzymes, thereby affecting their function. This interaction can lead to various biological effects, including inhibition of cell growth and induction of cell death .

Comparison with Similar Compounds

Similar Compounds

NSC 663284: A potent quinolinedione Cdc25 phosphatase inhibitor.

Paclitaxel: A taxoid chemotherapeutic agent used in cancer treatment.

Uniqueness

NSC 63023 is unique due to its specific chemical structure and the range of reactions it can undergo Its ability to interact with different molecular targets makes it a valuable compound in scientific research